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Introduction

The Gap Junction Protein Beta 2 (GJB2) gene, which encodes the protein Connexin 26
(Cx26), is a critical component of gap junction channels.[1] These channels facilitate direct
intercellular communication by allowing the passage of ions, small molecules, and nutrients
between adjacent cells.[1] Mutations in the GJB2 gene are a primary cause of autosomal
recessive nonsyndromic hearing loss worldwide.[1][2] Beyond its role in auditory function,
GJB2 is also implicated in various skin diseases and has been studied in the context of cancer,
where it can influence cell proliferation and communication within the tumor microenvironment.

Quantitative Polymerase Chain Reaction (qPCR) is a powerful and widely used technique for
measuring gene expression levels with high sensitivity and specificity. This document provides
detailed application notes and protocols for the analysis of GIJB2 gene expression using SYBR
Green-based qPCR.
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Application Notes

Principle of the Assay: This protocol details the relative quantification of GJB2 mRNA levels
from total RNA extracted from cultured cells or tissues. The workflow involves the reverse
transcription of RNA into complementary DNA (cDNA), followed by gPCR amplification. The
relative expression of GJB2 is determined using the delta-delta Ct (AACt) method, which
normalizes the expression of the target gene (GJB2) to a stably expressed endogenous control
(housekeeping gene).

Choice of Housekeeping Genes: The selection of appropriate housekeeping genes is crucial for
accurate normalization of gene expression data. The ideal housekeeping gene should have
stable expression across all experimental conditions. For studies involving cochlear tissues,
GAPDH and ACTB are commonly used. However, it is highly recommended to validate the
stability of chosen housekeeping genes for the specific experimental model.

Primer Design: Primers for gPCR should be designed to be specific to the target gene and,
ideally, span an exon-exon junction to prevent amplification of any contaminating genomic
DNA. This protocol provides validated primer sequences for human GJB2, GAPDH, and ACTB.

Experimental Workflow

The following diagram outlines the major steps in the gPCR workflow for GIJB2 gene
expression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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